![molecular formula C8H14F2O2 B2743224 5,5-Difluoro-2,3,3-trimethylpentanoic acid CAS No. 2248340-18-1](/img/structure/B2743224.png)
5,5-Difluoro-2,3,3-trimethylpentanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,5-Difluoro-2,3,3-trimethylpentanoic acid, also known as DFPA, is a fluorinated derivative of valproic acid. It has gained attention in recent years due to its potential therapeutic applications in treating neurological disorders such as epilepsy and bipolar disorder. In
Mechanism of Action
5,5-Difluoro-2,3,3-trimethylpentanoic acid’s mechanism of action is not fully understood, but it is believed to work by increasing the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that reduces neuronal excitability. This compound may also act on voltage-gated ion channels, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects:
This compound has been shown to have anticonvulsant and mood-stabilizing effects in animal models. It has also been found to increase the levels of GABA in the brain. This compound has been shown to have a lower toxicity profile than valproic acid, which is a commonly used anticonvulsant and mood stabilizer.
Advantages and Limitations for Lab Experiments
5,5-Difluoro-2,3,3-trimethylpentanoic acid has several advantages for lab experiments, including its low toxicity profile and its ability to cross the blood-brain barrier. However, this compound’s mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. This compound is also relatively expensive compared to other compounds used in neuroscience research.
Future Directions
There are several future directions for research on 5,5-Difluoro-2,3,3-trimethylpentanoic acid. One area of interest is its potential as a treatment for epilepsy and bipolar disorder. Further studies are needed to determine its efficacy and safety in humans. Another area of interest is its potential as a tool for studying the role of GABA in the brain. This compound could be used to manipulate GABA levels in the brain and study its effects on neuronal activity. Additionally, this compound could be modified to improve its potency and selectivity for specific targets in the brain.
Synthesis Methods
5,5-Difluoro-2,3,3-trimethylpentanoic acid can be synthesized through a multi-step process starting with the reaction of 2,3,3-trimethylpentanoic acid and phosphorus pentachloride to form the corresponding acid chloride. This is then reacted with hydrogen fluoride to yield the difluoro compound. The final step involves hydrolysis of the acid chloride to obtain this compound.
Scientific Research Applications
5,5-Difluoro-2,3,3-trimethylpentanoic acid has shown promising results in preclinical studies for the treatment of neurological disorders. It has been found to have anticonvulsant and mood-stabilizing effects, similar to valproic acid. This compound has also been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is a neurotransmitter that plays a crucial role in regulating neuronal excitability.
properties
IUPAC Name |
5,5-difluoro-2,3,3-trimethylpentanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14F2O2/c1-5(7(11)12)8(2,3)4-6(9)10/h5-6H,4H2,1-3H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMNWEMFYJFRBEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)C(C)(C)CC(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14F2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.